10-benzyl-2,3,4,10-tetrahydropyrimido[1,2-a]benzimidazole hydrochloride

• IUPAC Name: 10-benzyl-3,4-dihydro-2H-pyrimido[1,2-a]benzimidazole;hydrochloride
• InChI: InChI=1S/C17H17N3.ClH/c1-2-7-14(8-3-1)13-20-16-10-5-4-9-15(16)19-12-6-11-18-17(19)20;/h1-5,7-10H,6,11-13H2;1H
• InChI Key: SGUVBJSEJAVONU-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C2N(C1)C3=CC=CC=C3N2CC4=CC=CC=C4.Cl
• Molecular Formula: C17H18ClN3
• Molecular Weight: 299.8 g/mol

Description

10-benzyl-2,3,4,10-tetrahydropyrimido[1,2-a]benzimidazole hydrochloride is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic molecule that contains a pyrimidine ring fused with a benzimidazole ring.

Mechanism of Action

The mechanism of action of 10-benzyl-2,3,4,10-tetrahydropyrimido[1,2-a]benzimidazole hydrochloride is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in various biological processes. This compound has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
10-benzyl-2,3,4,10-tetrahydropyrimido[1,2-a]benzimidazole hydrochloride has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in these cells. In addition, it has been shown to improve glucose metabolism and insulin sensitivity in diabetic animals. This compound has also been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 10-benzyl-2,3,4,10-tetrahydropyrimido[1,2-a]benzimidazole hydrochloride in lab experiments is its versatility. It can be used in various assays and experiments to study different biological processes. In addition, it is relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for the study of 10-benzyl-2,3,4,10-tetrahydropyrimido[1,2-a]benzimidazole hydrochloride. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in the treatment of other diseases such as cardiovascular disease and inflammatory disorders. In addition, it would be interesting to study the pharmacokinetics and pharmacodynamics of this compound in animal models and humans. Finally, there is a need to develop more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 10-benzyl-2,3,4,10-tetrahydropyrimido[1,2-a]benzimidazole hydrochloride involves the reaction of benzylamine, 2-aminobenzimidazole, and ethyl acetoacetate in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

10-benzyl-2,3,4,10-tetrahydropyrimido[1,2-a]benzimidazole hydrochloride has been extensively studied for its potential applications in scientific research. This compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. In addition, it has been used in the development of new drugs and as a tool for studying biological systems.